N-[3-(1,3-benzoxazol-2-yl)phenyl]-2,2,2-trifluoroacetamide

• IUPAC Name: N-[3-(1,3-benzoxazol-2-yl)phenyl]-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C15H9F3N2O2/c16-15(17,18)14(21)19-10-5-3-4-9(8-10)13-20-11-6-1-2-7-12(11)22-13/h1-8H,(H,19,21)
• InChI Key: WSPGVNXKHNEGGH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)C3=CC(=CC=C3)NC(=O)C(F)(F)F
• Molecular Formula: C15H9F3N2O2
• Molecular Weight: 306.24 g/mol

Description

N-[3-(1,3-benzoxazol-2-yl)phenyl]-2,2,2-trifluoroacetamide (BTFA) is a chemical compound that has gained significant attention in scientific research. It is a potent inhibitor of a specific enzyme, which makes it a promising candidate for various applications in the field of biochemistry and pharmacology.

Mechanism of Action

N-[3-(1,3-benzoxazol-2-yl)phenyl]-2,2,2-trifluoroacetamide works by binding to the active site of CA IX, which is a zinc-containing metalloenzyme. This binding prevents the enzyme from catalyzing the reversible hydration of carbon dioxide to bicarbonate and protons, which is a critical step in regulating pH in cancer cells. The inhibition of CA IX activity by this compound leads to a decrease in extracellular acidity, which in turn reduces tumor growth and metastasis.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. Inhibition of CA IX activity by this compound leads to a decrease in extracellular acidity, which can cause a reduction in tumor growth and metastasis. This compound has also been shown to inhibit the growth of certain bacteria and fungi, which may be due to its ability to disrupt cellular pH regulation. Additionally, this compound has been shown to have a low toxicity profile, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[3-(1,3-benzoxazol-2-yl)phenyl]-2,2,2-trifluoroacetamide in lab experiments is its specificity for CA IX. This allows for targeted inhibition of the enzyme, which can lead to a reduction in tumor growth and metastasis. Additionally, this compound has been shown to have a low toxicity profile, which makes it a safer alternative to other CA IX inhibitors. However, one limitation of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to work with in certain assays.

Future Directions

There are several future directions for research on N-[3-(1,3-benzoxazol-2-yl)phenyl]-2,2,2-trifluoroacetamide. One area of interest is the development of this compound-based fluorescent probes for imaging CA IX in vivo. This could lead to the development of new diagnostic and therapeutic tools for cancer. Additionally, further studies are needed to investigate the potential use of this compound as an antimicrobial agent. Finally, more research is needed to determine the optimal dosing and administration of this compound for therapeutic use in cancer.

Synthesis Methods

The synthesis of N-[3-(1,3-benzoxazol-2-yl)phenyl]-2,2,2-trifluoroacetamide involves the reaction of 2-amino-5-trifluoromethylbenzoic acid with 2-amino-3-hydroxybenzaldehyde in the presence of acetic anhydride. The resulting product is then treated with trifluoroacetic anhydride to obtain this compound in high yield and purity. The chemical structure of this compound is shown below:

Scientific Research Applications

N-[3-(1,3-benzoxazol-2-yl)phenyl]-2,2,2-trifluoroacetamide has been extensively studied for its potential applications in various fields of scientific research. It is primarily used as an inhibitor of the enzyme carbonic anhydrase IX (CA IX), which is overexpressed in many types of cancer cells. Inhibition of CA IX activity has been shown to reduce tumor growth and metastasis in preclinical studies. This compound has also been investigated for its potential use as a fluorescent probe for imaging CA IX in vivo. Additionally, this compound has been shown to inhibit the growth of certain bacteria and fungi, making it a potential candidate for the development of new antimicrobial agents.